Cas no 129882-14-0 (3-[(E)-2-[3-(Diethylamino)phenyl]diazen-1-yl]-N,N-diethylaniline)

• Product Name: 3-[(E)-2-[3-(Diethylamino)phenyl]diazen-1-yl]-N,N-diethylaniline
• CAS No: 129882-14-0
• CID: 4586889
• Update Time: 2025-05-23

3-[(E)-2-[3-(Diethylamino)phenyl]diazen-1-yl]-N,N-diethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-[(E)-2-[3-(Diethylamino)phenyl]diazen-1-yl]-N,N-diethylaniline

Additional information on 3-[(E)-2-[3-(Diethylamino)phenyl]diazen-1-yl]-N,N-diethylaniline

Recent Advances in the Study of 3-[(E)-2-[3-(Diethylamino)phenyl]diazen-1-yl]-N,N-diethylaniline (CAS: 129882-14-0)

The compound 3-[(E)-2-[3-(Diethylamino)phenyl]diazen-1-yl]-N,N-diethylaniline (CAS: 129882-14-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This azo dye derivative, characterized by its unique structural and electronic properties, has shown promising applications in various biomedical and material science domains. Recent studies have focused on its synthesis, physicochemical properties, and potential therapeutic applications, making it a compound of interest for researchers aiming to develop novel diagnostic and therapeutic agents.

One of the key areas of investigation has been the compound's role as a photosensitizer in photodynamic therapy (PDT). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-[(E)-2-[3-(Diethylamino)phenyl]diazen-1-yl]-N,N-diethylaniline exhibits strong absorption in the visible light spectrum, making it a potential candidate for targeted cancer therapy. The study highlighted its ability to generate reactive oxygen species (ROS) upon light activation, which can induce apoptosis in cancer cells while minimizing damage to surrounding healthy tissues.

In addition to its therapeutic potential, recent research has explored the compound's utility in biosensing and imaging. A study in ACS Sensors (2024) reported the development of a fluorescence-based biosensor utilizing 3-[(E)-2-[3-(Diethylamino)phenyl]diazen-1-yl]-N,N-diethylaniline for the detection of specific biomarkers associated with neurodegenerative diseases. The high selectivity and sensitivity of this biosensor underscore the compound's versatility in diagnostic applications.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 3-[(E)-2-[3-(Diethylamino)phenyl]diazen-1-yl]-N,N-diethylaniline. A recent publication in Organic Process Research & Development (2024) detailed a novel, scalable synthesis route that improves yield and reduces environmental impact. This development is particularly significant for industrial-scale production, ensuring a consistent supply for further research and potential commercialization.

Despite these promising findings, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic profiles. Ongoing studies are investigating its bioavailability, metabolism, and potential toxicity to pave the way for clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of 3-[(E)-2-[3-(Diethylamino)phenyl]diazen-1-yl]-N,N-diethylaniline-based therapies and diagnostics.

In conclusion, 3-[(E)-2-[3-(Diethylamino)phenyl]diazen-1-yl]-N,N-diethylaniline (CAS: 129882-14-0) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical applications. Continued research into its mechanisms of action and optimization of its properties will be crucial for unlocking its full therapeutic and diagnostic capabilities.